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Introduction
Calcium lactate (C₆H₁₀CaO₆) is a crystalline salt derived from lactic acid, recognized for its

applications in the food, pharmaceutical, and medical industries.[1][2] In recent years, it has

emerged as a viable, eco-friendly coagulant in water and wastewater treatment.[2] As a

biodegradable and non-toxic alternative to conventional metal-based coagulants like aluminum

and iron salts, calcium lactate offers several advantages, including reduced sludge volume

and a lower impact on the pH of treated water.[3][4]

These notes provide a comprehensive overview of calcium lactate's application as a

coagulant, including its mechanism of action, performance data, and detailed experimental

protocols for its evaluation and use in various water treatment scenarios, such as the

purification of peat water and the treatment of industrial effluents containing lignin.[5][6]

Mechanism of Action
The primary function of any coagulant is to destabilize suspended colloidal particles, which are

typically negatively charged and thus repel each other, remaining in suspension.[7] Calcium
lactate contributes to this process primarily through the action of the divalent calcium cation

(Ca²⁺).
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The coagulation mechanism can be described by two main processes:

Charge Neutralization: The positively charged Ca²⁺ ions are attracted to the negatively

charged surfaces of suspended particles (e.g., clays, humic substances, bacteria). This

attraction neutralizes the negative charge on the particle surfaces, reducing the electrostatic

repulsive forces between them.[8] Once the repulsive forces are minimized, the natural

attractive van der Waals forces dominate, allowing the particles to aggregate into small

micro-flocs.

Inter-particle Bridging: Calcium ions can form bridges between multiple negatively charged

colloidal particles, particularly large organic molecules like Natural Organic Matter (NOM).[8]

This bridging effect links particles together, contributing to the formation of larger, more

stable flocs that can be more easily removed through sedimentation or filtration.

At lower pH values, charge neutralization is the predominant mechanism.[5] The lactate anion

(C₃H₅O₃⁻) is the conjugate base of a weak acid and has a minor impact on the process, though

it can cause a slight increase in alkalinity.[1]
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Preparation

Jar Test Procedure

Analysis

Prepare 1 g/L
Calcium Lactate Stock

Fill 6 Jars with
1L Water Sample Each

Dose Jars with Varying
Amounts of Stock Solution

Rapid Mix
(1 min @ 100-120 RPM)

Slow Mix (Flocculation)
(15-20 min @ 20-40 RPM)

Settle
(30 min, no mixing)

Measure Final Turbidity
and pH from Supernatant

Determine Optimal Dose
(Lowest Turbidity)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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